Cas no 26019-17-0 (N,N-Dimethyl-1-(thiophen-2-yl)methanamine)

• Product Name: N,N-Dimethyl-1-(thiophen-2-yl)methanamine
• CAS No: 26019-17-0
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 267049
• PubChem ID: 95702
• Update Time: 2025-05-24

N,N-Dimethyl-1-(thiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(thiophen-2-yl)methanamine
• 2-Thiophenemethanamine,N,N-dimethyl-
• N,N-dimethyl-1-thiophen-2-ylmethanamine
• N,N-Dimethylthiophene-2-methylamine
• 2-dimethylaminomethylthiophene
• 2-N,N-dimethylaminomethyl thiophene
• 2-Thenylamine,N,N-dimethyl
• 2-Thenylamine,N-dimethyl
• dimethyl-thiophen-2-ylmethyl-amine
• N,N-Dimethyl(2-thienylmethyl)amine
• BIDD:GT0465
• NSC 62158
• NSC-62158
• 2-THIOPHENEMETHANAMINE, N,N-DIMETHYL
• UNII-30WP6FJ13W
• 2-Thiophenemethanamine, N,N-dimethyl-
• NSC-30255
• 2-Thenylamine,N-dimethyl-
• EINECS 247-410-8
• N,N-Dimethylthiophene-2-methylamine, HCl
• AKOS016003065
• N, N-dimethyl-1-thiophen-2-ylmethanamine
• SCHEMBL1304013
• DJQUVKALZASWTJ-UHFFFAOYSA-N
• 2-dimethylaminomethyl-thiophene
• N,N-dimethyl(2-thienyl)methanamine
• A18540
• NCIOpen2_003534
• 2-(Dimethylaminomethyl)thiophene
• dimethyl[(thiophen-2-yl)methyl]amine
• NSC30255
• N,N-dimethyl(thiophen-2-yl)methanamine
• NS00050969
• 30WP6FJ13W
• 26019-17-0
• NSC62158
• DTXSID10180665
• NSC 30255
• LS-12846
• FT-0638566
• DB-046816
• dimethyl(thiophen-2-ylmethyl)amine
• G73759
• N,N-Dimethyl-1-(2-thienyl)methanamine

• Inchi： 1S/C7H11NS/c1-8(2)6-7-4-3-5-9-7/h3-5H,6H2,1-2H3
• InChI Key： DJQUVKALZASWTJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C)C

Computed Properties

• Exact Mass: 141.06100
• Monoisotopic Mass: 141.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 31.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 0.977 g/mL at 25 °C(lit.)
• Boiling Point: 77-78 °C22 mm Hg(lit.)
• Flash Point: 138 °F
• Refractive Index: n20/D 1.517(lit.)
• PSA: 31.48000
• LogP: 1.80970
• Solubility: Not available

N,N-Dimethyl-1-(thiophen-2-yl)methanamine Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Safety Term：3.2
• Packing Group：III

Additional information on N,N-Dimethyl-1-(thiophen-2-yl)methanamine

N,N-Dimethyl-1-(thiophen-2-yl)methanamine: A Comprehensive Overview

N,N-Dimethyl-1-(thiophen-2-yl)methanamine, also known by its CAS number 26019-17-0, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and catalytic processes. The molecule consists of a thiophene ring attached to a methanamine group, with two methyl groups substituted on the nitrogen atom, making it a valuable compound for both academic and industrial research.

The synthesis of N,N-Dimethyl-1-(thiophen-2-yl)methanamine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

In terms of applications, N,N-Dimethyl-1-(thiophen-2-yl)methanamine has shown promise in the pharmaceutical industry as a building block for bioactive molecules. Its thiophene moiety contributes to its aromatic stability and potential for forming hydrogen bonds, which are crucial properties for drug candidates. Moreover, the compound's ability to act as a ligand in metal complexes has expanded its role in catalysis and materials science.

Recent studies have explored the use of N,N-Dimethyl-1-(thiophen-2-yl)methanamine in the development of novel materials with unique electronic properties. For example, researchers have investigated its role in creating conductive polymers and organic semiconductors, which have applications in flexible electronics and optoelectronic devices. These findings highlight the compound's potential beyond traditional chemical uses.

The structural versatility of N,N-Dimethyl-1-(thiophen-2-yl)methanamine also makes it an ideal candidate for click chemistry reactions. Its ability to participate in copper-catalyzed azide–alkyne cycloadditions has opened new avenues for rapid molecule assembly, facilitating the synthesis of complex structures with high precision.

In conclusion, N,N-Dimethyl-1-(thiophen-2-yl)methanamine (CAS No. 26019-17-) stands out as a multifaceted compound with wide-ranging applications across various scientific domains. Its continued exploration in cutting-edge research ensures that it remains a key player in advancing chemical innovation.